Cas no 1232407-26-9 (Methyl 2-amino-3-fluoro-4-methylbenzoate)

• Product Name: Methyl 2-amino-3-fluoro-4-methylbenzoate
• CAS No: 1232407-26-9
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• MDL: MFCD26086678
• CID: 2136574
• PubChem ID: 58572446
• Update Time: 2024-11-06

Methyl 2-amino-3-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-fluoro-4-methylbenzoate
• 1232407-26-9
• DA-33049
• MFCD26086678
• EN300-3103113
• SCHEMBL6743879
• Methyl 2-amino-3-fluoro-4-methylbenzoate

• MDL： MFCD26086678
• Inchi： 1S/C9H10FNO2/c1-5-3-4-6(9(12)13-2)8(11)7(5)10/h3-4H,11H2,1-2H3
• InChI Key： VYEICQWUGUNKHF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)OC)C=CC=1C)N

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 2.1